Cas no 1541868-37-4 (N-(6-chloropyridin-3-yl)methylhydroxylamine)

• Product Name: N-(6-chloropyridin-3-yl)methylhydroxylamine
• CAS No: 1541868-37-4
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 5888146
• PubChem ID: 82652127
• Update Time: 2025-06-24

N-(6-chloropyridin-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(6-chloropyridin-3-yl)methylhydroxylamine
• 1541868-37-4
• N-[(6-chloropyridin-3-yl)methyl]hydroxylamine
• EN300-1981087

• Inchi： 1S/C6H7ClN2O/c7-6-2-1-5(3-8-6)4-9-10/h1-3,9-10H,4H2
• InChI Key： IGCADQKKOXBOBI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CNO

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on N-(6-chloropyridin-3-yl)methylhydroxylamine

N-(6-Chloropyridin-3-yl)methylhydroxylamine: A Comprehensive Overview

N-(6-Chloropyridin-3-yl)methylhydroxylamine (CAS No. 1541868-37-4) is a versatile compound with significant applications in the fields of medicinal chemistry and biological research. This compound, also known as 6-chloro-N-methylpyridin-3-amine oxime, has garnered attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.

The molecular formula of N-(6-chloropyridin-3-yl)methylhydroxylamine is C₇H₈ClN₂O, and its molecular weight is approximately 171.60 g/mol. The compound features a pyridine ring substituted with a chlorine atom at the 6-position and a methylhydroxylamine group attached to the 3-position. This unique structural arrangement confers specific chemical and biological properties that make it an interesting subject for research.

In terms of physical properties, N-(6-chloropyridin-3-yl)methylhydroxylamine is a white to off-white solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's stability can be influenced by factors such as pH, temperature, and exposure to light.

The synthesis of N-(6-chloropyridin-3-yl)methylhydroxylamine can be achieved through various routes. One common method involves the reaction of 6-chloro-N-methylpyridin-3-amine with hydroxylamine in the presence of an acid catalyst. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired oxime derivative. Recent advancements in synthetic chemistry have also explored alternative approaches to improve yield and purity, such as microwave-assisted synthesis and the use of green solvents.

N-(6-Chloropyridin-3-yl)methylhydroxylamine has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Research has shown that this compound exhibits significant antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases. Additionally, studies have indicated that it possesses anti-inflammatory and neuroprotective activities, making it a promising candidate for the development of new therapeutic agents.

In the realm of drug discovery, N-(6-chloropyridin-3-yl)methylhydroxylamine has been evaluated for its potential as a lead compound in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that it can modulate key signaling pathways involved in neuronal survival and function, thereby offering potential therapeutic benefits.

Beyond its medicinal applications, N-(6-chloropyridin-3-yl)methylhydroxylamine has also found use in analytical chemistry and materials science. Its unique spectroscopic properties make it a valuable tool for detecting and quantifying various analytes in complex matrices. Moreover, recent research has explored its potential as a building block for the synthesis of advanced functional materials with tailored properties.

The safety profile of N-(6-chloropyridin-3-yl)methylhydroxylamine is an important consideration for both research and industrial applications. While it is generally considered safe when handled under appropriate conditions, proper precautions should be taken to avoid exposure to skin or inhalation of dust particles. It is recommended to store the compound in a cool, dry place away from incompatible materials.

In conclusion, N-(6-chloropyridin-3-yl)methylhydroxylamine (CAS No. 1541868-37-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, biological research, and materials science. Its unique chemical structure and diverse biological activities make it an intriguing subject for ongoing research and development. As new findings continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.